Cas no 1308106-91-3 (3-(1-chlorobutyl)-2,5-dimethylthiophene)

• Product Name: 3-(1-chlorobutyl)-2,5-dimethylthiophene
• CAS No: 1308106-91-3
• MF: C₁₀H₁₅ClS
• MW: 202.744100809097
• MDL: MFCD12788985
• CID: 5168467
• PubChem ID: 61084592
• Update Time: 2025-05-24

3-(1-chlorobutyl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-chlorobutyl)-2,5-dimethylthiophene
• Thiophene, 3-(1-chlorobutyl)-2,5-dimethyl-

• MDL： MFCD12788985
• Inchi： 1S/C10H15ClS/c1-4-5-10(11)9-6-7(2)12-8(9)3/h6,10H,4-5H2,1-3H3
• InChI Key： AUESXLHIPIMSDI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)SC=1C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2

Additional information on 3-(1-chlorobutyl)-2,5-dimethylthiophene

Professional Introduction to 3-(1-chlorobutyl)-2,5-dimethylthiophene (CAS No. 1308106-91-3)

3-(1-chlorobutyl)-2,5-dimethylthiophene, a compound with the chemical identifier CAS No. 1308106-91-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophene family, which is well-known for its diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of 1-chlorobutyl and 2,5-dimethyl substituents, make it a valuable intermediate in the synthesis of more complex organic compounds.

The thiophene ring system is a core structural motif in numerous biologically active molecules, including antifungal agents, antiviral drugs, and even some forms of chemotherapy. The introduction of alkyl and halogen substituents can significantly alter the electronic properties and reactivity of the thiophene core, opening up new possibilities for drug design and development. In particular, the 1-chlorobutyl group provides a reactive site for further functionalization, while the 2,5-dimethyl groups enhance the stability of the ring system.

Recent research in the field of medicinal chemistry has highlighted the importance of thiophene derivatives in developing novel therapeutic agents. Studies have shown that compounds containing the thiophene scaffold can interact with biological targets in unique ways, often leading to high selectivity and low toxicity. For instance, researchers have explored thiophene-based molecules as potential treatments for neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable.

The synthesis of 3-(1-chlorobutyl)-2,5-dimethylthiophene involves a series of well-established organic reactions, including Grignard reactions and Friedel-Crafts alkylation. These reactions are chosen for their efficiency and compatibility with the desired functional groups. The use of palladium-catalyzed cross-coupling reactions has also been investigated as a means to introduce additional complexity into the molecule without compromising yield or purity.

In terms of applications, 3-(1-chlorobutyl)-2,5-dimethylthiophene has shown promise as a building block for more complex pharmacophores. Its unique structure allows for further modifications that can tailor its biological activity towards specific targets. For example, researchers have modified this compound to create derivatives with enhanced binding affinity to certain enzymes or receptors. Such modifications are crucial in drug discovery pipelines where subtle changes in molecular structure can lead to significant improvements in therapeutic efficacy.

The role of computational chemistry in designing and optimizing thiophene-based compounds cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Molecular modeling techniques have been used to study how variations in the substitution pattern affect the electronic properties and reactivity of 3-(1-chlorobutyl)-2,5-dimethylthiophene. These insights are invaluable for guiding synthetic strategies and predicting potential biological activities.

The future prospects for 3-(1-chlorobutyl)-2,5-dimethylthiophene are promising given its versatility as an intermediate. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play a significant role in developing next-generation pharmaceuticals. Its ability to serve as a scaffold for further functionalization makes it an attractive candidate for drug discovery programs aimed at treating a wide range of diseases.

In conclusion, 3-(1-chlorobutyl)-2,5-dimethylthiophene (CAS No. 1308106-91-3) is a compound with considerable potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing more complex molecules with therapeutic applications. As our understanding of organic chemistry and computational methods advances, compounds like this will continue to be integral to the development of innovative treatments for various health conditions.